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Compound of Interest

Compound Name: Hexyl beta-D-maltoside
Cat. No.: B13383559
Get Quote
\ J

Emergency Safety Overview

n-Hexyl-B-D-Maltoside (Hexyl Maltoside) is a non-ionic detergent widely used for the
solubilization of membrane proteins. While generally considered less aggressive than ionic
detergents like SDS, it presents specific hazards due to its surfactant properties and physical
form.

Critical Hazard Profile:
e GHS Classification:WARNING

e Primary Hazards: Skin Irritation (Category 2), Eye Irritation (Category 2A), Specific Target
Organ Toxicity - Single Exposure (Respiratory Irritation, Category 3).[1]

e Physical Hazard:Extreme Hygroscopicity. This compound absorbs atmospheric moisture
rapidly, which degrades the powder quality and alters the actual mass during weighing.

Physicochemical Properties & Logistics
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Understanding the physical behavior of Hexyl Maltoside is a prerequisite for safe handling.
Unlike long-chain maltosides (e.g., DDM), the short hexyl chain results in a significantly higher
Critical Micelle Concentration (CMC).

Property Value Operational Implication

Use for chemical inventory and

CAS Number 870287-95-9 _
waste tagging.
] Required for molarity
Molecular Weight 426.4 g/mol ]
calculations.[2]
High CMC Alert: Requires
significantly higher
CMC (H20) ~210 mM (8.9% w/v) concentrations to maintain
micelles compared to DDM
(0.17 mM).
) ) Dust generation is a primary
Form White Crystalline Powder ) o
inhalation risk.[3]
N ] Dissolves readily but can foam
Solubility > 20% in Water o ]
if agitated vigorously.
Must be stored desiccated,;
Hygroscopicity Very High allow to reach room temp

before opening.

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling Hexyl Maltoside in a research
setting.

Hand Protection[4]

o Material: Nitrile Rubber.

e Minimum Thickness: 0.11 mm (Standard laboratory grade).
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o Rationale: Nitrile provides excellent resistance to permeation by glycosidic surfactants. Latex
is not recommended due to potential protein contamination in downstream assays and lower
chemical resistance.

o Glove Change Frequency: Immediately upon splash contact. Although breakthrough is slow,
surfactant residue can make gloves slippery, increasing the risk of dropping glassware.

Eye & Face Protection[4]

o Standard Handling: Safety glasses with side shields (ANSI Z87.1 or EN166).

o Powder Weighing: If weighing large quantities (>5g) outside a fume hood, chemical safety
goggles are required to prevent fine dust from bypassing side shields.

Respiratory Protection

e Engineering Control: Ideally, handle the dry powder inside a chemical fume hood or a
ductless weighing station.

o PPE Backup: If a hood is unavailable, use a NIOSH N95 (or EU FFP2) particulate respirator
to prevent inhalation of dust, which causes respiratory tract irritation.

Body Protection

e Standard: 100% Cotton or flame-resistant lab coat. Buttoned to the neck.

o Footwear: Closed-toe shoes (impermeable material preferred).

Operational Protocols
Storage & Pre-Handling (The "Warm-Up" Rule)

The most common error with Hexyl Maltoside is opening the cold vial immediately.
o Storage: Store at -20°C in a desiccated container.

o Equilibration: Remove the vial from the freezer and place it in a desiccator at room
temperature for at least 30 minutes before opening.
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o Why? Opening a cold vial condenses atmospheric water onto the hygroscopic powder.
This turns the free-flowing powder into a sticky gum, making accurate weighing impossible
and altering the % wi/v of your final solution.

Weighing & Solubilization Workflow

Required PPE
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Figure 1: Safe handling workflow emphasizing the critical temperature equilibration step to
prevent moisture contamination.
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Step-by-Step Solubilization:

Weighing: Use a clean spatula. If the powder is static-charged, use an anti-static gun. Avoid
creating dust.[1][4][5][6][7]

Dissolving: Add the calculated volume of ultrapure water or buffer.
o Technique: Add liquid slowly down the side of the tube.

o Mixing: Rock gently or use a magnetic stirrer on low speed. Do not vortex at high speed,;
this creates excessive foam which is difficult to settle.

Filtering: Hexyl Maltoside solutions should be filtered through a 0.22 um PES
(Polyethersulfone) membrane to remove any particulate matter or potential microbial
contaminants.

Spill Response

Solid Spill: Do not sweep dry. Dampen a paper towel with water and wipe gently to avoid
generating dust. Place in a chemical waste bag.

Liquid Spill: Absorb with paper towels. Clean the area with water to remove slippery
surfactant residue.

Decontamination: Rinse the area 3 times with water. Detergent residues can make floors
extremely slippery—ensure the area is dry before leaving.

Disposal & Decontamination[6][8]

Hexyl-B-D-Maltoside is not an acute environmental toxin, but it is a chemical surfactant and

must be treated as regulated waste.

Liguid Waste: Collect in a container labeled "Non-Halogenated Organic Solvents" or
"Agueous Surfactant Waste" depending on your institution's specific coding. Do not pour
down the drain as it causes foaming in plumbing systems.

Solid Waste: Contaminated gloves, paper towels, and empty vials should be disposed of in
the solid hazardous waste bin.
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+ Container Rinsing: Triple rinse empty stock vials with water before disposal. The rinse water
should go into the liquid chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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